Cas no 67424-99-1 (D-Tagatose-6-phosphate lithium salt)

D-Tagatose-6-phosphate lithium salt Properties

Names and Identifiers

• Tagatose-6-phosphate
• D-TAGATOSE-6-PHOSPHATE LITHIUM SALT
• A-D-fructose-6-P
• D-fructose 6-phosphate
• D-fructose-6-P
• D-fructose-6-phosphate
• F6P
• Fru6-P
• fruc6p
• Fructose 6-phosphate
• fructose-6-P
• FRUCTOSE-6P
• Fructose-6-phosphate
• Fructose-6-phosphoric acid
• lactacidogen
• Tagatose 6-(dihydrogen phosphate)
• SCHEMBL850081
• {[(2R,3R,4S)-3,4,5-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]methoxy}phosphonic acid
• DTXSID501344824
• [(2R,3R,4S)-3,4,5-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
• 6-O-phosphono-D-tagatofuranose
• 67424-99-1
• D-tagatofuranose 6-phosphate
• D-tagatofuranose 6-(dihydrogen phosphate)
• C01097
• CHEBI:4251
• D-tagatose 6-phosphate
• Q27106320
• +Expand

• InChIKey： BGWGXPAPYGQALX-OEXCPVAWSA-N
• Inchi： InChI=1S/C6H13O9P/c7-2-6(10)5(9)4(8)3(15-6)1-14-16(11,12)13/h3-5,7-10H,1-2H2,(H2,11,12,13)/t3-,4+,5+,6?/m1/s1
• SMILES： C(C1C(C(C(O1)(CO)O)O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 260.03
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 260.03
• Heavy Atom Count: 16
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.9
• Topological Polar Surface Area: 157Ų

Experimental Properties

• LogP: -3.10280
• PSA: 166.72000
• Solubility: Soluble (190 g/l) (25 º C),
• Density: 1.840±0.06 g/cm3 (20 ºC 760 Torr),